Cas no 593235-02-0 (Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)-)
![Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)- structure](https://www.kuujia.com/scimg/cas/593235-02-0x500.png)
593235-02-0 structure
Product name:Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)-
Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL403751
- DTXSID40433510
- Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)-
- 593235-02-0
- pterocellin A
-
- Inchi: InChI=1S/C16H16N2O3/c1-9(2)6-11-15-10(4-5-17-11)16(20)12-7-13(19)14(21-3)8-18(12)15/h4-5,7-9H,6H2,1-3H3
- InChI Key: BTUUUXQHYCECEX-UHFFFAOYSA-N
- SMILES: CC(C)CC1=NC=CC2=C1N3C=C(C(=O)C=C3C2=O)OC
Computed Properties
- Exact Mass: 284.11609238g/mol
- Monoisotopic Mass: 284.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.5Ų
- XLogP3: 2.3
Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)- Related Literature
-
John W. Blunt,Brent R. Copp,Wan-Ping Hu,Murray H. G. Munro,Peter T. Northcote,Michèle R. Prinsep Nat. Prod. Rep. 2008 25 35
-
John W. Blunt,Anthony R. Carroll,Brent R. Copp,Rohan A. Davis,Robert A. Keyzers,Michèle R. Prinsep Nat. Prod. Rep. 2018 35 8
-
John W. Blunt,Brent R. Copp,Murray H. G. Munro,Peter T. Northcote,Michèle R. Prinsep Nat. Prod. Rep. 2005 22 15
-
Cyrille Sabot,Emilia Oueis,Xavier Brune,Pierre-Yves Renard Chem. Commun. 2012 48 768
-
Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2003 20 xlv
593235-02-0 (Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)-) Related Products
- 1340106-36-6(2-(3-methylthiophen-2-yl)propanenitrile)
- 1805171-36-1(6-Bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde)
- 2138410-00-9(5,5-Difluoro-3-methyl-4,5,6,7-tetrahydro-2H-indazole)
- 31820-18-5(N-(tert-butyl)-2-methyl-1-propanamine hydrochloride)
- 1240528-43-1(4-{Ethyl(propyl)aminomethyl}benzoic Acid Hydrochloride)
- 1261660-95-0(3-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine)
- 2227799-27-9((2S)-2-(2-chloro-3,6-difluorophenyl)oxirane)
- 899969-56-3(N'-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide)
- 1029439-70-0(3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)
- 1803816-62-7(1,4-Dimethyl-2-ethoxy-6-fluorobenzene)
Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
